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Compound of Interest

Compound Name: 12-Ethoxy-12-oxododecanoic acid

CAS No.: 66003-63-2

Cat. No.: B1139931

Get Quote

Executive Analysis: The C12 Advantage
12-Ethoxy-12-oxododecanoic acid (Formula:

) serves as a critical bifunctional linker in advanced biomaterials. Unlike standard dicarboxylic
acids (e.g., Dodecanedioic acid) used in bulk Nylon 6,12, this mono-ethyl ester derivative offers
orthogonal reactivity:

Free Carboxylic Acid (

): Available for immediate amide coupling (e.g., to amine-functionalized drugs or nanoparticle
surfaces).

Ethyl Ester (

): Acts as a latent reactive group (protected carboxyl) or a hydrophobic tail that modulates
polymer crystallinity and degradation rates.
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In drug delivery and tissue engineering, polyamides derived from this C12 monomer exhibit a

"Goldilocks" mechanical profile:

Superior Flexibility: The long aliphatic chain (

spacer) reduces crystallinity compared to

analogues (PA 6), imparting flexibility vital for soft tissue scaffolds.

Hydrolytic Stability: The hydrophobic backbone resists rapid degradation, offering sustained

drug release profiles superior to PLGA.

Micromechanical Toughness: As a nanocoating, it provides a shear-resistant shell for

magnetic nanoparticles (MNPs) used in hyperthermia and MRI.

Comparative Performance Guide
The following table contrasts C12-Polyamide derivatives (synthesized via 12-Ethoxy-12-
oxododecanoic acid) against industry-standard alternatives: PLGA (Poly(lactic-co-glycolic

acid)) and Medical Grade PA 12 (Nylon 12).

Table 1: Mechanical & Physicochemical Comparison[1]
[2]
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Feature
C12-Ethoxy-

Polyamide (Target)
PLGA (50:50) Medical PA 12 (Bulk)

Primary Application
Nanocarrier Shells,

Soft Tissue Scaffolds

Biodegradable

Sutures, Depots
Catheters, Tubing

Elastic Modulus
0.8 – 1.2 GPa (Semi-

Flexible)

2.0 – 4.0 GPa

(Stiff/Brittle)
1.2 – 1.5 GPa (Tough)

Elongation at Break
150 – 300% (High

Ductility)
3 – 10% (Low)

200 – 400% (Very

High)

Water Absorption Low (< 1.0%) High (Rapid Swelling) Low (0.25%)

Degradation

Mechanism

Surface Erosion

(Enzymatic/Hydrolytic)

Bulk Erosion (Acid

Autocatalysis)
Non-Degradable

Micromechanical

Stability

High (Resists shear in

blood flow)

Moderate (Prone to

fragmentation)
High

Biological Half-Life
Weeks to Months

(Tunable via Ester)
Days to Weeks Permanent

Key Insight: The C12-Ethoxy derivative outperforms PLGA in applications requiring mechanical

resilience (e.g., circulating nanoparticles) without the permanent persistence of PA 12. Its

degradation products (dodecanedioic acid derivatives) are less acidic than PLGA's

lactate/glycolate, reducing inflammation at the implant site.

Mechanistic Pathways & Synthesis Logic
The utility of 12-Ethoxy-12-oxododecanoic acid lies in its transformation into functionalized

polyamide coatings. The workflow below illustrates its conversion from a raw precursor to a

bioactive nanocarrier shell.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1139931/docs?utm_src=pdf-body#technical-guide-mechanical-functional-properties-of-c12-ethoxy-polyamide-derivatives
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139931?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1: Synthesis & Functionalization Workflow
This diagram details the activation of the C12 mono-ester, its conjugation to a payload

(Dopamine/Drug), and subsequent polymerization/grafting onto a magnetic core.

Mechanical Impact

12-Ethoxy-12-oxododecanoic Acid
(C14H26O4)

Activation Step
(CDI/NHS + Organic Solvent)

 1. Dissolution in THF Activated Ester
(Reactive Intermediate)

 2. CDI addition Amide Coupling
(+ Amine-Linker/Drug)

 3. Nucleophilic Attack Surface Polymerization
(Formation of Polyamide Shell)

 4. Self-Assembly/Grafting Functionalized Nanocarrier
(Shear-Resistant C12 Shell)

 5. Final Stabilization

Click to download full resolution via product page

Caption: Step-wise conversion of C12-Ethoxy precursor into a mechanically robust polyamide

nanoshell.

Validated Experimental Protocol
Objective: Synthesis of a C12-Polyamide functionalized coating for magnetic nanoparticles

(MNPs). This protocol ensures the formation of a mechanically stable shell that prevents

aggregation.

Reagents:

12-Ethoxy-12-oxododecanoic acid (Precursor)

1,1'-Carbonyldiimidazole (CDI) (Activator)

Anhydrous Tetrahydrofuran (THF)[1]

Dopamine Hydrochloride (Anchor molecule)[1]

Protocol Steps:

Activation:

Dissolve 1.00 g (3.87 mmol) of 12-Ethoxy-12-oxododecanoic acid in 30 mL of

anhydrous THF under a nitrogen atmosphere.
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Slowly add 0.99 g (6.17 mmol) of CDI.

Mechanism:[2][1][3][4] CDI reacts with the carboxylic acid to form an active acyl imidazole

intermediate.

evolution will be observed.

Stir for 1.5 hours at room temperature.

Coupling (Amide Bond Formation):

Prepare a suspension of Dopamine HCl (0.73 g) and Pyridine (0.47 mL) in 30 mL THF.

Add the activated C12 solution dropwise to the dopamine suspension over 4 hours.

Why: Slow addition favors mono-substitution and prevents oligomerization of the

dopamine.

Stir for an additional 1 hour.

Purification:

Remove solvent under vacuum.[5]

Redissolve in Ethyl Acetate and wash with brine/water to remove unreacted CDI and

imidazole byproducts.

Dry over anhydrous

.

Application (Nanocoating):

Incubate the resulting Ethyl 12-((3,4-dihydroxyphenethyl)amino)-12-oxododecanoate with

oleic-acid coated iron oxide nanoparticles.

Result: Ligand exchange occurs. The catechol group anchors to the iron surface, while the

C12-Ethoxy chain extends outward, forming a dense, hydrophobic polyamide-like brush
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layer that provides steric stabilization and mechanical protection against shear stress in

blood flow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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Contact our Ph.D. Support Team for a compatibility check
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